Cas no 951399-50-1 (Methanesulfonamide, 1-cyano-N-[(3,4-dimethoxyphenyl)methyl]-)

• Product Name: Methanesulfonamide, 1-cyano-N-[(3,4-dimethoxyphenyl)methyl]-
• CAS No: 951399-50-1
• MF: C₁₁H₁₄N₂O₄S
• MW: 270.304861545563
• CID: 5225600
• PubChem ID: 50989206
• Update Time: 2026-03-07

Methanesulfonamide, 1-cyano-N-[(3,4-dimethoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, 1-cyano-N-[(3,4-dimethoxyphenyl)methyl]-

• Inchi： 1S/C11H14N2O4S/c1-16-10-4-3-9(7-11(10)17-2)8-13-18(14,15)6-5-12/h3-4,7,13H,6,8H2,1-2H3
• InChI Key： IZXQTMJHDPXALF-UHFFFAOYSA-N
• SMILES： C(C#N)S(NCC1=CC=C(OC)C(OC)=C1)(=O)=O

Computed Properties

• Exact Mass: 270.06742811g/mol
• Monoisotopic Mass: 270.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 96.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on Methanesulfonamide, 1-cyano-N-[(3,4-dimethoxyphenyl)methyl]-

Methanesulfonamide, 1-cyano-N-[(3,4-dimethoxyphenyl)methyl]-: A Comprehensive Overview

Methanesulfonamide, 1-cyano-N-[(3,4-dimethoxyphenyl)methyl]-, with the CAS number 951399-50-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of methanesulfonamides, which are widely recognized for their versatile applications in medicinal chemistry and drug development. The structural features of this molecule, particularly the presence of a cyano group and a dimethoxyphenylmethyl moiety, contribute to its unique chemical properties and potential biological activities.

The synthesis of Methanesulfonamide, 1-cyano-N-[(3,4-dimethoxyphenyl)methyl]- involves a series of well-defined chemical transformations that highlight the importance of functional group interconversions. The starting materials typically include commercially available precursors such as 3,4-dimethoxybenzylmagnesium bromide and methyl isocyanide. The reaction sequence often begins with the formation of a Grignard reagent from the bromide derivative, followed by its reaction with methyl isocyanide to introduce the cyano group. Subsequent nucleophilic substitution and methanesulfonamide formation complete the synthesis pathway.

In recent years, there has been growing interest in exploring the pharmacological potential of methanesulfonamide derivatives. The structural motif of Methanesulfonamide, 1-cyano-N-[(3,4-dimethoxyphenyl)methyl]- has been investigated for its possible role in modulating various biological pathways. Studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors, making it a promising candidate for further pharmacological evaluation.

One of the most intriguing aspects of this compound is its interaction with biological targets. The dimethoxyphenyl group is known to enhance lipophilicity and binding affinity, while the cyano group can influence electronic properties and metabolic stability. These features make Methanesulfonamide, 1-cyano-N-[(3,4-dimethoxyphenyl)methyl]- an attractive scaffold for designing novel therapeutic agents. Current research is focusing on understanding its mechanism of action and optimizing its pharmacokinetic profile.

The compound's synthetic accessibility also contributes to its appeal in drug discovery programs. The availability of efficient synthetic routes allows for rapid exploration of analogues and derivatives, enabling medicinal chemists to fine-tune properties such as potency and selectivity. Advances in automated synthesis techniques have further accelerated the process of generating libraries of methanesulfonamide-based compounds for high-throughput screening.

Recent advancements in computational chemistry have also played a crucial role in studying Methanesulfonamide, 1-cyano-N-[(3,4-dimethoxyphenyl)methyl]-. Molecular modeling techniques have been employed to predict binding modes and interactions with biological targets. These insights are invaluable for guiding experimental design and rationalizing structural modifications. Additionally, computational methods have helped in identifying potential lead compounds by evaluating various structural features against known pharmacophores.

The pharmaceutical industry has shown particular interest in developing small molecules that can modulate protein-protein interactions (PPIs). Methanesulfonamide derivatives are known to be effective at disrupting PPIs due to their ability to interact with hydrophobic pockets on protein surfaces. Methanesulfonamide, 1-cyano-N-[(3,4-dimethoxyphenyl)methyl]- is being explored as a potential inhibitor for several PPIs implicated in diseases such as cancer and inflammation.

In conclusion, Methanesulfonamide, 1-cyano-N-[(3,4-dimethoxyphenyl)methyl]- represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic accessibility make it a valuable tool for drug discovery efforts. Ongoing research aims to fully elucidate its biological activities and develop novel therapeutic applications based on this promising scaffold.